Cas no 124418-13-9 (2-oxobicyclo2.2.1heptane-1-carbaldehyde)

• Product Name: 2-oxobicyclo2.2.1heptane-1-carbaldehyde
• CAS No: 124418-13-9
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 5713114
• PubChem ID: 123873681
• Update Time: 2025-06-12

2-oxobicyclo2.2.1heptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1478228
• 124418-13-9
• 2-OXOBICYCLO[2.2.1]HEPTANE-1-CARBALDEHYDE
• Bicyclo[2.2.1]heptane-1-carboxaldehyde, 2-oxo-
• 2-oxobicyclo2.2.1heptane-1-carbaldehyde

• Inchi： 1S/C8H10O2/c9-5-8-2-1-6(4-8)3-7(8)10/h5-6H,1-4H2
• InChI Key： UPGMEPSLYIXOJV-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1(C=O)C2

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 237.0±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-oxobicyclo2.2.1heptane-1-carbaldehyde

Introduction to 2-oxobicyclo[2.2.1]heptane-1-carbaldehyde (CAS No: 124418-13-9)

2-oxobicyclo[2.2.1]heptane-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 124418-13-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde belongs to the bicyclic ketone class, characterized by its unique three-membered oxygen-containing ring fused to a five-membered carbon ring system. The presence of a formyl group (aldehyde functionality) at the 1-position of the bicyclic structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The compound's structural framework, featuring a strained bicyclo[2.2.1] system, contributes to its reactivity and makes it a valuable building block for constructing more complex molecular architectures. In recent years, 2-oxobicyclo[2.2.1]heptane-1-carbaldehyde has garnered attention in medicinal chemistry due to its potential applications in drug discovery and molecular pharmacology.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of various pharmacologically relevant scaffolds. The strained ring system inherent in bicyclo[2.2.1]heptane derivatives often enhances binding affinity and metabolic stability, making such compounds attractive candidates for therapeutic development. Researchers have leveraged the reactivity of the aldehyde group to introduce diverse functional moieties, enabling the construction of libraries of novel molecules with potential biological activity.

Recent studies have highlighted the role of 2-oxobicyclo[2.2.1]heptane-1-carbaldehyde in the synthesis of inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, modifications of this scaffold have led to the discovery of compounds that modulate kinases and proteases, which are critical players in cellular signaling networks. The ability to fine-tune the electronic and steric properties of the molecule through strategic functionalization has opened new avenues for developing targeted therapies.

The chemical synthesis of 2-oxobicyclo[2.2.1]heptane-1-carbaldehyde involves multi-step processes that often require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by formylation at the terminal carbon atom. Advances in catalytic methods, such as transition-metal-catalyzed reactions, have improved the efficiency and selectivity of these transformations, making it feasible to produce larger quantities for research purposes.

In academic research, this compound has been employed as a model system to study reaction mechanisms and develop new synthetic methodologies. Its strained cyclic structure presents unique challenges and opportunities for chemists seeking to push the boundaries of organic synthesis. By understanding how bicyclo[2.2.1]heptane derivatives behave under various reaction conditions, scientists can gain insights into designing more robust synthetic strategies applicable to other complex molecules.

The pharmaceutical industry has also shown interest in 2-oxobicyclo[2.2.1]heptane-1-carbaldehyde due to its potential as a drug candidate or intermediate for active pharmaceutical ingredients (APIs). Its structural motif is reminiscent of natural products with known biological activities, suggesting that derivatives may exhibit similar pharmacological effects with improved efficacy and reduced side effects.

From a computational chemistry perspective, modeling studies on bicyclo[2.2.1]heptane-1-carbaldehyde have provided valuable insights into its electronic structure and intermolecular interactions. These studies help predict how modifications to the scaffold might influence biological activity, guiding experimental design and optimizing lead optimization efforts.

The safety profile of 2-oxobicyclo[2.2.1]heptane-1-carbaldehyde is another critical consideration in its application across different fields. While not classified as hazardous under standard laboratory conditions, proper handling procedures must be followed to ensure safe use during synthesis and handling phases.

In conclusion, 124418-13-9 plays an indispensable role in modern chemical research as both a synthetic intermediate and a precursor for biologically active molecules . Its unique structural features continue to inspire innovation in medicinal chemistry , offering promising prospects for future therapeutic developments .